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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical compatibility of Apiezon N, a

high-vacuum grease renowned for its use in cryogenic applications. Understanding the

interaction of Apiezon N with various materials is critical for maintaining the integrity of

experimental setups and ensuring the reliability of research data. This document consolidates

available data on its compatibility with elastomers, solvents, and metals, and outlines general

experimental protocols for chemical resistance testing.

Executive Summary
Apiezon N is a hydrocarbon-based grease known for its excellent performance in low-

temperature and high-vacuum environments.[1][2] Its chemical compatibility is largely dictated

by its non-polar, hydrocarbon nature. Generally, it exhibits good compatibility with a range of

polymers and metals. However, it is incompatible with certain elastomers and is soluble in

various organic solvents. This guide aims to provide a detailed summary of these interactions

to aid in material selection for sensitive research applications.

Chemical Compatibility Data
The following tables summarize the known compatibility of Apiezon N with various materials.

The data is primarily qualitative, based on manufacturer's recommendations and technical data

sheets.[1][2][3] Quantitative data from standardized testing is not readily available in the public

domain.
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Elastomers and Polymers
The selection of appropriate sealing materials, such as O-rings, is crucial in vacuum systems.

Incompatibility can lead to swelling, degradation of the seal, and contamination of the system.

[4]

Material Compatibility Notes

Viton™ (FKM) Compatible
A preferred choice for many

vacuum applications.[1][2][3]

Nitrile (>30% nitrile content) Compatible

Higher nitrile content is

recommended for better

resistance.[1][2][3]

Silicone Compatible [4]

Nylon Compatible [1][2][3]

Polyurethane Compatible [1][2][3]

Polyethylene Compatible [1][2][3]

Polypropylene Compatible [1][2][3]

EPDM Not Compatible

Due to its hydrocarbon base,

Apiezon N will cause swelling

and degradation.[2][3]

EPR (Ethylene Propylene

Rubber)
Not Compatible

Similar to EPDM, significant

swelling can be expected.[2][3]

Butyl Rubber Not Compatible

Prone to degradation upon

contact with hydrocarbon

grease.[2][3]

PVC (Polyvinyl Chloride) Seals Not Compatible
Can be softened and degraded

by Apiezon N.[2][3]

Solvents
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Apiezon N's solubility in various solvents is a key consideration for both application and

removal.

Solvent Compatibility/Solubility Notes

Aromatic Hydrocarbons

(Toluene, Xylene)
Soluble

Recommended for cleaning

and removal of Apiezon N

residues.[2]

Chlorinated Solvents Soluble
Effective for cleaning

purposes.[5]

Limonene Soluble

A more environmentally

friendly cleaning solvent

option.[2]

Alcohols (Ethanol, IPA) Insoluble
Not effective for cleaning or

removal.[2]

Ketones (Acetone, MEK) Insoluble
Not effective for cleaning or

removal.[2]

Water Insoluble
Apiezon N is hydrophobic.[6]

[7]

Metals
Apiezon N is generally considered non-corrosive and compatible with a wide range of metals.

It is often used to improve thermal contact between metallic surfaces at cryogenic

temperatures.[8][9] It also exhibits a "gettering" action, absorbing greasy and chemical

impurities from metal surfaces.[1][2][10]
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Metal Compatibility Notes

Stainless Steel Compatible
Commonly used in vacuum

systems with Apiezon N.[5][8]

Aluminum Compatible

No known adverse effects.

Used in studies on thermal

conductance with Apiezon N.

[5][8]

Copper Compatible No known adverse effects.[8]

Brass Compatible No known adverse effects.[8]

Experimental Protocols for Compatibility Testing
While specific, detailed experimental protocols for Apiezon N compatibility are not publicly

available from the manufacturer, standardized methods are widely used in the industry to

evaluate the chemical resistance of materials. These can be adapted to test the compatibility of

Apiezon N with specific materials of interest.

Standardized Test Methods
ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical

Reagents: This standard provides a framework for testing the resistance of plastics to

various chemicals by measuring changes in properties such as weight, dimensions, and

mechanical strength after immersion.

ISO 175: Plastics — Methods of test for the determination of the effects of immersion in

liquid chemicals: This international standard specifies procedures for determining the effects

of liquid chemicals on plastics by observing changes in mass, dimensions, and other

physical properties.

General Experimental Workflow for Elastomer
Compatibility Testing
The following workflow outlines a general procedure for assessing the compatibility of an

elastomer with Apiezon N, based on industry-standard practices.
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Preparation

Exposure

Analysis

Select and prepare elastomer samples (e.g., O-rings)

Measure initial weight and dimensions (diameter, thickness)

Apply a uniform coating of Apiezon N to the samples

Place coated samples in a controlled environment (e.g., sealed container at a specific temperature)

Expose for a predetermined duration (e.g., 24, 72, 168 hours)

Remove samples and clean off excess grease using a suitable solvent (e.g., Toluene)

Measure final weight and dimensions Visually inspect for signs of degradation (swelling, cracking, discoloration)

Calculate percentage change in weight and dimensions

Click to download full resolution via product page

Caption: A generalized workflow for evaluating elastomer compatibility with Apiezon N.
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Signaling Pathways and Logical Relationships
The compatibility of Apiezon N can be visualized as a decision-making pathway for material

selection.

Material Type

Compatibility

Elastomer

Compatible
Viton, Nitrile, Silicone, etc.

IncompatibleEPDM, EPR, Butyl, PVC

Solvent

Soluble
Toluene, Xylene, Limonene

InsolubleWater, Alcohols, Ketones

Metal
Stainless Steel, Aluminum, etc.

Click to download full resolution via product page

Caption: Logical relationships of Apiezon N compatibility with different material classes.

Conclusion
Apiezon N is a versatile high-vacuum grease with well-defined compatibility for a range of

materials. Its hydrocarbon nature makes it an excellent choice for use with many common

polymers and metals found in research and development settings. However, careful

consideration must be given to its incompatibility with certain elastomers, such as EPDM and

Butyl rubber, to prevent equipment failure and sample contamination. For critical applications, it

is recommended that users perform their own compatibility tests on specific material grades

under conditions that closely mimic the intended use. The standardized testing protocols

mentioned in this guide provide a solid foundation for such evaluations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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